molecular formula C17H16N4O B8392979 1-(4-Pyridyl)4-(4-cyanobenzoyl)piperazine

1-(4-Pyridyl)4-(4-cyanobenzoyl)piperazine

Cat. No.: B8392979
M. Wt: 292.33 g/mol
InChI Key: QUJMYHNSZJUUDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Pyridyl)4-(4-cyanobenzoyl)piperazine is a useful research compound. Its molecular formula is C17H16N4O and its molecular weight is 292.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H16N4O

Molecular Weight

292.33 g/mol

IUPAC Name

4-(4-pyridin-4-ylpiperazine-1-carbonyl)benzonitrile

InChI

InChI=1S/C17H16N4O/c18-13-14-1-3-15(4-2-14)17(22)21-11-9-20(10-12-21)16-5-7-19-8-6-16/h1-8H,9-12H2

InChI Key

QUJMYHNSZJUUDM-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=CC=NC=C2)C(=O)C3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(4-pyridyl)piperazine (0.49 g) in dry dichloromethane (20 ml) and triethylamine (0.7 ml) was treated slowly with a solution of 4-cyanobenzoyl chloride (0.50 g) in dry dichloromethane (30ml). The reaction mixture was then stirred under argon for 2 hours. The dichloromethane solvent was removed by evaporation and the residue dissolved in ethyl acetate. The organic extracts were then washed with aqueous sodium hydrogen carbonate solution, water, brine, dried (Na2SO4) and evaporated to give a colourless oil which was crystallised from ethyl acetate/isohexane to afford 1-(4-pyridyl)4-(4-cyanobenzoyl)piperazine (0.25 g) as a solid, m.p. 164-165° C.; microanalysis, found: C, 69.7; H, 5.6; N, 18.5%; C17H16N4O requires: C, 69.8; H, 5.52; N, 19.2%; NMR: (CDCl3) 3.38(bs,4H), 3.75(bs,4H), 6.67(dd,2H), 7.56(dd,2H), 7.76(dd,2H), 8.32(dd,2H): MS: m/z 293 (MH)+.
Quantity
0.49 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.7 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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